3-[2-Oxo-2-(piperidin-1-yl)ethoxy]benzoic acid

• IUPAC Name: 3-(2-oxo-2-piperidin-1-ylethoxy)benzoic acid
• InChI: InChI=1S/C14H17NO4/c16-13(15-7-2-1-3-8-15)10-19-12-6-4-5-11(9-12)14(17)18/h4-6,9H,1-3,7-8,10H2,(H,17,18)
• InChI Key: LUDSGMHLAWWTNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C14H17NO4
• DSSTOX Substance ID: DTXSID50406371
• Molecular Weight: 263.29 g/mol
• CAS No.: 872196-57-1

Description

3-[2-Oxo-2-(piperidin-1-yl)ethoxy]benzoic acid is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Piperidine derivatives, including structures similar to 3-[2-Oxo-2-(piperidin-1-yl)ethoxy]benzoic acid, play a significant role in organic synthesis and medicinal chemistry. For instance, the nucleophilic aromatic substitution of the nitro-group involving piperidine has been explored for the synthesis of various organic compounds, highlighting the mechanism's utility in creating piperidinobenzene derivatives with potential pharmaceutical applications (Pietra & Vitali, 1972). Additionally, the synthesis and characterization of novel salicylic acid derivatives, akin to the structure , have demonstrated potential in drug development, offering alternatives to existing therapeutic agents with improved pharmacokinetic profiles (Tjahjono et al., 2022).

Enzymatic Degradation and Environmental Applications

The compound's benzoic acid moiety has been investigated for its impact on gut functions, where studies on benzoic acid as a food and feed additive have shed light on its ability to regulate digestive processes. Such findings suggest a broader implication for the metabolism and safety of related compounds in biological systems (Mao et al., 2019). Furthermore, the interaction of similar structures with metals and their potential effects on biological ligands offer insights into the environmental fate and biodegradation of these compounds, which could inform their safe use and disposal (Lewandowski et al., 2005).

Pharmacological Effects and Potential Therapeutic Uses

Investigations into related structures, such as Bilastine and its chemical analogs, provide a basis for understanding the pharmacological effects of compounds containing piperidine and benzoic acid derivatives. These studies highlight the therapeutic potential of such molecules in treating allergies and other conditions, demonstrating the importance of structural features in drug efficacy and safety (Sharma et al., 2021).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. The company does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

It’s known that this compound is used for proteomics research , suggesting it may interact with proteins or enzymes in the body.

Biochemical Pathways

Given its use in proteomics research , it’s likely that it affects protein-related pathways.

Pharmacokinetics

Given its molecular weight of 2633 , it’s likely that it has good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.

Result of Action

Given its use in proteomics research , it’s likely that it affects protein function or expression.

Biochemical Analysis

Biochemical Properties

3-[2-Oxo-2-(piperidin-1-yl)ethoxy]benzoic acid plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It is known to interact with peptidyl-prolyl cis-trans isomerase A, which is involved in protein folding and function . The nature of these interactions often involves binding to the active sites of enzymes, thereby influencing their activity and stability.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling proteins, leading to changes in downstream gene expression . Additionally, it affects cellular metabolism by interacting with metabolic enzymes, thereby altering the metabolic flux within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity . Furthermore, it can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under standard laboratory conditions, but its activity may decrease over extended periods due to gradual degradation . Long-term exposure to this compound can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects on cellular function and metabolism. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Threshold effects have been observed, where the compound’s impact becomes significantly pronounced beyond a certain dosage level.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in metabolic processes. For example, it can influence the activity of enzymes involved in the citric acid cycle, leading to changes in metabolite levels and metabolic flux . These interactions can have downstream effects on overall cellular metabolism and energy production.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate the compound’s movement across cellular membranes, ensuring its proper localization and accumulation within target cells . The distribution of this compound within tissues can influence its overall efficacy and biological activity.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is often directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . This localization ensures that the compound exerts its effects precisely where needed, enhancing its overall efficacy in biochemical reactions.